Cas no 1221278-53-0 (7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine)

7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine is a heterocyclic compound featuring a fused pyridine-oxazine structure with a chloro substituent at the 7-position. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The rigid bicyclic framework and electron-rich nitrogen and oxygen atoms make it suitable for interactions with various biological targets. Its synthetic utility is further enhanced by the chloro group, which facilitates further functionalization via cross-coupling or nucleophilic substitution reactions. The compound’s stability and well-defined reactivity profile make it a valuable building block for pharmaceutical research and development.

7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine structure

1221278-53-0 structure

Product Name:7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine

CAS No:1221278-53-0

MF:C₇H₇ClN₂O

MW:170.59628033638

CID:4828151

Update Time:2025-05-20

7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

- 7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine
- TQP0552
- Inchi： 1S/C7H7ClN2O/c8-7-3-6-5(4-10-7)9-1-2-11-6/h3-4,9H,1-2H2
- InChI Key： OOCHTFSCCUXKSM-UHFFFAOYSA-N
- SMILES： ClC1=CC2=C(C=N1)NCCO2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 144
XLogP3: 1.5
Topological Polar Surface Area: 34.2

7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029195682-1g	7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine	1221278-53-0	95%	1g	$1969.80	2023-09-03
Alichem	A029195682-5g	7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine	1221278-53-0	95%	5g	$4736.90	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1762368-1g	7-Chloro-3,4-dihydro-2h-pyrido[4,3-b][1,4]oxazine	1221278-53-0	98%	1g	￥17220.00	2024-08-09

7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine

7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine: A Comprehensive Overview

The compound with CAS No 1221278-53-0, commonly referred to as 7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The pyrido[4,3-b][1,4]oxazine core of this molecule is a bicyclic structure that combines a pyridine ring fused with an oxazine ring, creating a unique framework that can potentially interact with various biological targets.

Recent studies have highlighted the potential of 7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine as a scaffold for drug discovery. Researchers have explored its ability to modulate key enzymes and receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. The chlorine substituent at the 7-position plays a crucial role in enhancing the molecule's pharmacokinetic properties, including its solubility and bioavailability.

The synthesis of 7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by the formation of the oxazine moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the final product.

In terms of biological activity, 7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine has shown promising results in vitro assays targeting various disease pathways. A study published in 2023 demonstrated its ability to inhibit acetylcholinesterase (AChE), an enzyme associated with cognitive decline in Alzheimer's patients. Additionally, preliminary data suggest that this compound may possess anti-inflammatory properties due to its interaction with cyclooxygenase (COX) enzymes.

The structural flexibility of pyrido[4,3-b][1,4]oxazine derivatives allows for extensive chemical modifications to optimize their therapeutic potential. For example, substituting different groups at various positions on the bicyclic framework can enhance selectivity for specific biological targets while minimizing off-target effects. This makes 7-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine a valuable lead compound for further drug development.

From an environmental standpoint, understanding the degradation pathways of 7-Chloro-3,4-dihydro-2H-pyrido[4,b][1,b]oxazine is crucial for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of breaking down this compound under various environmental conditions. These studies are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion,7-Chloro-3,b-dihydro-bH-pyrido[b,b-b][b,b]oxazine represents a compelling example of how heterocyclic compounds can serve as versatile platforms for advancing medical science. With ongoing research into its synthesis methods and biological applications,CAS No 12b,b,b,b,b,b,b,b-b,b-b continues to be a focal point in both academic and industrial settings.